Cas no 5423-49-4 (Propan-2-yl N-(2,4-dimethoxyphenyl)carbamate)

• Product Name: Propan-2-yl N-(2,4-dimethoxyphenyl)carbamate
• CAS No: 5423-49-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 1590354
• PubChem ID: 221815
• Update Time: 2025-04-21

Propan-2-yl N-(2,4-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl N-(2,4-dimethoxyphenyl)carbamate
• isopropyl N-(2,4-dimethoxyphenyl)carbamate
• isopropyl N-(2,4-dimethoxyphenyl)carbamate;
• Propan-2-yl hydrogen (2,4-dimethoxyphenyl)carbonimidate
• 5423-49-4
• NSC6886
• NSC-6886
• DTXSID00969209

• Inchi： 1S/C12H17NO4/c1-8(2)17-12(14)13-10-6-5-9(15-3)7-11(10)16-4/h5-8H,1-4H3,(H,13,14)
• InChI Key： WPQCMRLRNCJNGH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)OC)=O)C(C)C

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.529
• PSA: 56.79
• LogP: 2.73370